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Compound of Interest

Compound Name: APX2039

Cat. No.: B10854830 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: APX2039 is a potent, orally active inhibitor of the fungal enzyme Gwt1, a critical

component in the glycosylphosphatidylinositol (GPI) anchor biosynthesis pathway.[1][2][3] Its

antifungal activity, particularly against Cryptococcus neoformans and C. gattii, makes it a

significant compound in the research of cryptococcal meningitis.[1][4] Proper preparation of a

stock solution is the first and a critical step for ensuring reproducibility and accuracy in in vitro

and in vivo experiments. This document provides a detailed protocol for the preparation,

storage, and handling of an APX2039 stock solution using dimethyl sulfoxide (DMSO) as the

solvent.

Physicochemical and Solubility Data
Accurate data is essential for calculating concentrations and understanding the compound's

behavior in solution. The key properties of APX2039 are summarized below.
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Property Value Reference

Molecular Formula C₂₀H₁₅FN₄O₂

Molecular Weight 362.36 g/mol

CAS Number 2342606-49-7

Appearance White solid

Solubility in DMSO 55 mg/mL

Molar Solubility in DMSO 151.78 mM

Signaling Pathway of APX2039
APX2039 targets an early step in the fungal GPI anchor biosynthesis pathway by inhibiting the

Gwt1 enzyme. This inhibition prevents the proper localization of GPI-anchored mannoproteins

to the cell wall, compromising cell wall integrity and leading to fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
APX2039 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854830#how-to-prepare-apx2039-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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